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Compound of Interest

Compound Name: Vinyl chloroacetate

Cat. No.: B1346916 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Vinyl chloroacetate (VCA) is a versatile bifunctional monomer that has garnered significant

interest in organic synthesis and polymer chemistry. Its unique structure, featuring both a

reactive vinyl group and a labile chloroacetyl moiety, allows for a diverse range of chemical

transformations. This technical guide provides an in-depth review of the synthesis, key

reactions, and applications of vinyl chloroacetate, with a focus on quantitative data and

detailed experimental protocols.

Physicochemical and Spectroscopic Data
Vinyl chloroacetate is a colorless to light yellow liquid with a pungent odor. It is sparingly

soluble in water but soluble in common organic solvents.[1] Key physicochemical properties are

summarized in the table below.

Property Value Reference

Molecular Formula C₄H₅ClO₂ [2]

Molecular Weight 120.53 g/mol [2]

Boiling Point 37-38 °C at 16 mmHg [3]

Density 1.192 g/mL at 20 °C [3]

Refractive Index (n²⁰/D) 1.444 [4]
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Spectroscopic data is crucial for the identification and characterization of vinyl chloroacetate.

¹H NMR (CDCl₃): The proton NMR spectrum typically shows signals for the vinyl protons and

the methylene protons of the chloroacetyl group.[5]

¹³C NMR (CDCl₃): The carbon NMR spectrum will show distinct peaks for the carbonyl carbon,

the two vinyl carbons, and the methylene carbon.

Infrared (IR) Spectroscopy: The IR spectrum is characterized by strong absorption bands

corresponding to the C=O stretching of the ester group (around 1750 cm⁻¹) and the C=C

stretching of the vinyl group (around 1640 cm⁻¹).[6]

Synthesis of Vinyl Chloroacetate
The most common laboratory-scale synthesis of vinyl chloroacetate involves the reaction of

chloroacetic acid with acetylene in the presence of a mercury salt catalyst.[7] Other methods,

such as transvinylation, have also been explored.

Synthesis from Chloroacetic Acid and Acetylene
This method, detailed in Organic Syntheses, provides a reliable route to vinyl chloroacetate.

[7]

Reaction Scheme:

ClCH₂COOH + HC≡CH HgO ClCH₂COOCH=CH₂

Click to download full resolution via product page

Synthesis of Vinyl Chloroacetate

Experimental Protocol:

A mixture of chloroacetic acid and a catalytic amount of mercuric oxide is heated, and a stream

of acetylene gas is passed through the mixture. The reaction is typically carried out at a

temperature of 40-60 °C. After the reaction is complete, the crude product is isolated by

distillation under reduced pressure.[7]
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Table 1: Synthesis of Vinyl Chloroacetate - Reaction Parameters and Yields

Catalyst
Temperature
(°C)

Reaction Time
(h)

Yield (%) Reference

HgO 40-60 3 42-49 [7]

Zinc-Cadmium
250 (vapor

phase)
- - [7]

Note: The vapor phase synthesis is mentioned but less commonly used in laboratory settings.

Key Reactions of Vinyl Chloroacetate
The dual functionality of vinyl chloroacetate allows it to participate in a variety of reactions,

including nucleophilic substitution at the chloroacetyl group and reactions involving the vinyl

moiety.

Nucleophilic Substitution Reactions
The chlorine atom in the chloroacetyl group is susceptible to nucleophilic attack by a wide

range of nucleophiles, including amines, thiols, and alcohols. The outcome of the reaction can

be influenced by the nature of the nucleophile and the reaction conditions.

General Reaction Scheme:

ClCH₂COOCH=CH₂ + Nu⁻ NuCH₂COOCH=CH₂ + Cl⁻

Click to download full resolution via product page

Nucleophilic Substitution on Vinyl Chloroacetate

Experimental Protocols and Yields:

Detailed experimental procedures for the reaction of vinyl chloroacetate with various

nucleophiles are often specific to the substrate and desired product. The following table

summarizes some reported reactions.
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Table 2: Reactions of Vinyl Chloroacetate with Nucleophiles

Nucleophile Reagent Solvent Product Yield (%) Reference

Amine

(primary)
RNH₂ -

N-alkyl-2-

chloroacetam

ide

- [8]

Thiol RSH -

S-alkyl-2-

chloro-

thioacetate

- [9]

Alcohol ROH -

Alkyl

chloroacetate

(transesterific

ation)

- [8]

Note: Quantitative yields for a broad range of nucleophilic substitution reactions on vinyl
chloroacetate are not extensively tabulated in single sources and often require consulting

specific experimental reports.

Polymerization Reactions
Vinyl chloroacetate is a valuable monomer in polymer synthesis, particularly in the field of

controlled radical polymerization. The resulting polymers, poly(vinyl chloroacetate), can be

further modified through nucleophilic substitution on the pendant chloroacetyl groups, leading

to a wide range of functional polymers.[3]

Controlled Radical Polymerization Workflow:
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Controlled Polymerization and Post-Modification of VCA

Atom Transfer Radical Polymerization (ATRP) and Reversible Addition-Fragmentation chain-

Transfer (RAFT) polymerization are two common methods used for the controlled

polymerization of vinyl chloroacetate. These techniques allow for the synthesis of polymers

with well-defined molecular weights and low polydispersity.[10][11]

Cycloaddition Reactions
The vinyl group of vinyl chloroacetate can participate in cycloaddition reactions, such as [2+2]

cycloadditions and Diels-Alder reactions, providing access to various cyclic and bicyclic

structures. However, specific examples detailing the use of vinyl chloroacetate in these

reactions are not as prevalent in the literature as its other applications.

Generic [2+2] Cycloaddition with an Alkene:
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ClCH₂COOCH=CH₂ + RCH=CHR' hν Cyclobutane derivative

Click to download full resolution via product page

[2+2] Cycloaddition of Vinyl Chloroacetate

Applications in Organic Synthesis
Beyond its use as a monomer, vinyl chloroacetate serves as a useful building block in organic

synthesis.

Synthesis of β-Lactams
The Staudinger synthesis, a [2+2] cycloaddition between a ketene and an imine, is a powerful

method for the construction of β-lactam rings, which are core structures in many antibiotic

drugs.[5] While not a direct reaction of vinyl chloroacetate, its derivatives can be precursors to

ketenes used in this synthesis.

Potential in Pharmaceutical and Natural Product
Synthesis
The reactivity of vinyl chloroacetate makes it a potential intermediate in the synthesis of

complex molecules, including pharmaceuticals and natural products. For instance, the

introduction of a vinyl ester group can be a strategic step in the synthesis of antiviral nucleoside

analogs, where modifications of the sugar or base moieties are crucial for biological activity.[12]

[13] However, direct and widespread applications of vinyl chloroacetate in this context are not

extensively documented in readily available literature.

Conclusion
Vinyl chloroacetate is a highly versatile reagent with a rich chemistry that extends from

fundamental organic reactions to advanced polymer synthesis. Its ability to undergo both

nucleophilic substitution and reactions at the vinyl group makes it a valuable tool for the

introduction of the chloroacetyl functionality and for the construction of complex molecular

architectures. While its applications in polymerization are well-established, further exploration

of its potential in cycloaddition reactions and the synthesis of bioactive molecules is a
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promising area for future research. This guide provides a solid foundation for researchers and

professionals seeking to understand and utilize the chemistry of this important bifunctional

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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